5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid

• IUPAC Name: 5-chloro-2-[propyl(pyridine-4-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C16H15ClN2O3/c1-2-9-19(15(20)11-5-7-18-8-6-11)14-4-3-12(17)10-13(14)16(21)22/h3-8,10H,2,9H2,1H3,(H,21,22)
• InChI Key: VDUSTXFIVJKQFB-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C1=C(C=C(C=C1)Cl)C(=O)O)C(=O)C2=CC=NC=C2
• Molecular Formula: C16H15ClN2O3
• Molecular Weight: 318.75 g/mol

Description

5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid, also known as CINPA, is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. This compound is a derivative of benzoic acid and isonicotinic acid, and it has been shown to exhibit a range of interesting biochemical and physiological effects. In

Scientific Research Applications

5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid has been widely studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. In addition, 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Furthermore, 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid has been shown to have antimicrobial activity against various bacteria and fungi, indicating its potential as an antibiotic agent.

Mechanism of Action

The mechanism of action of 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. For example, 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid has been shown to inhibit the activity of topoisomerase II, an enzyme that is important for DNA replication and repair. In addition, 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid has been found to inhibit the NF-kB signaling pathway, which is involved in the regulation of inflammation and immune responses. These mechanisms of action may contribute to the antitumor, anti-inflammatory, and antimicrobial effects of 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid.
Biochemical and Physiological Effects:
5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid has been shown to exhibit a range of interesting biochemical and physiological effects. For example, it has been found to induce apoptosis, or programmed cell death, in cancer cells. This effect is believed to be mediated by the inhibition of topoisomerase II and other enzymes involved in DNA replication and repair. In addition, 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid has been shown to reduce the production of inflammatory cytokines and chemokines, indicating its potential as an anti-inflammatory agent. Furthermore, 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid has been found to have analgesic effects in animal models, suggesting its potential as a pain-relieving agent.

Advantages and Limitations for Lab Experiments

5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize in good yields, and it has been well-characterized in the literature. In addition, it exhibits a range of interesting biochemical and physiological effects, making it a useful tool for studying various biological processes. However, there are also some limitations to using 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid in lab experiments. For example, it can be toxic at high concentrations, and its mechanism of action is not fully understood. Furthermore, it may not be suitable for use in certain experimental systems, such as those involving animal models.

Future Directions

There are several future directions for research on 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid. One area of interest is the development of analogs with improved potency and selectivity. Another area of interest is the investigation of the mechanism of action of 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid, which may lead to the identification of new targets for drug development. Furthermore, the potential applications of 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid in the treatment of various diseases, such as cancer and inflammation, warrant further investigation. Finally, the use of 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid in combination with other drugs or therapies may enhance its efficacy and reduce its toxicity, making it a more promising candidate for clinical use.

Synthesis Methods

The synthesis of 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid involves the reaction of 5-chloro-2-aminobenzoic acid with isonicotinoyl chloride and propylamine. The reaction proceeds in the presence of a base such as triethylamine, and the product is obtained in good yields after purification by column chromatography. This synthesis method has been well-established in the literature, and it has been used to produce 5-chloro-2-[isonicotinoyl(propyl)amino]benzoic acid for various research studies.